Cas no 78760-60-8 (5-(Benzyloxy)picolinonitrile)

5-(Benzyloxy)picolinonitrile is a versatile chemical intermediate used in organic synthesis and pharmaceutical research. Its structure, featuring a benzyloxy group and a nitrile functionality, makes it a valuable precursor for constructing heterocyclic compounds and fine chemicals. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its reactivity allows for further functionalization, enabling applications in the development of bioactive molecules and agrochemicals. The presence of both electron-donating (benzyloxy) and electron-withdrawing (nitrile) groups enhances its utility in cross-coupling reactions and nucleophilic substitutions. This compound is particularly useful in medicinal chemistry for the synthesis of pyridine-based scaffolds.
5-(Benzyloxy)picolinonitrile structure
5-(Benzyloxy)picolinonitrile structure
Product Name:5-(Benzyloxy)picolinonitrile
CAS No:78760-60-8
MF:C13H10N2O
MW:210.23130273819
MDL:MFCD11977436
CID:548054
PubChem ID:15574701
Update Time:2025-05-27

5-(Benzyloxy)picolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(Benzyloxy)picolinonitrile
    • 2-Pyridinecarbonitrile,5-(phenylmethoxy)-
    • 5-phenylmethoxypyridine-2-carbonitrile
    • 2-PYRIDINECARBONITRILE, 5-(PHENYLMETHOXY)-
    • 5-(Benzyloxy)pyridine-2-carbonitrile
    • 2333AC
    • 5-phenylmethoxy-2-pyridinecarbonitrile
    • FCH5669614
    • MB11441
    • AK100683
    • AX8241610
    • ST24023768
    • 2-(5-(Benzyloxy)pyridin-2-yl) acetonitrile
    • A839487
    • 5-(PHENYLMETHOXY)-2-PYRIDINECARBONITRILE
    • AKOS016001735
    • DTXSID80574658
    • MFCD11977436
    • SCHEMBL11340324
    • C76520
    • AS-59345
    • 78760-60-8
    • CS-0156155
    • 5-Benzyloxypyridine-2-carbonitrile
    • MDL： MFCD11977436
    • Inchi： 1S/C13H10N2O/c14-8-12-6-7-13(9-15-12)16-10-11-4-2-1-3-5-11/h1-7,9H,10H2
    • InChI Key： FCECYLUEYDBZHV-UHFFFAOYSA-N
    • SMILES： O(C1C=NC(C#N)=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.07900
  • Monoisotopic Mass: 210.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.9
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.25 g/l) (25 º C),
  • PSA: 45.91000
  • LogP: 2.53228

5-(Benzyloxy)picolinonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Benzyloxy)picolinonitrile Pricemore >>

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abcr
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5-(Benzyloxy)picolinonitrile; .
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5-(Benzyloxy)picolinonitrile Production Method

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